Cas no 1092390-14-1 (2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride)

2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride is a synthetic organic compound featuring a trifluoromethoxy-substituted phenyl ring and an amino ketone hydrochloride moiety. This intermediate is valuable in pharmaceutical and agrochemical research due to its reactive functional groups, enabling further derivatization. The trifluoromethoxy group enhances metabolic stability and lipophilicity, making it useful in drug discovery for optimizing pharmacokinetic properties. The hydrochloride salt form improves solubility and handling characteristics. Its structural features make it a versatile building block for synthesizing biologically active molecules, particularly in the development of CNS-targeting compounds and enzyme inhibitors. High purity and consistent quality ensure reliable performance in synthetic applications.
2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride structure
1092390-14-1 structure
Product Name:2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride
CAS No:1092390-14-1
MF:C9H9ClF3NO2
MW:255.621472120285
CID:4777804
Update Time:2025-10-24

2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-1-(4-(trifluoromethoxy)phenyl)ethanone hydrochloride
    • 2-amino-1-[4-(trifluoromethoxy)phenyl]ethanone;hydrochloride
    • 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride
    • Inchi: 1S/C9H8F3NO2.ClH/c10-9(11,12)15-7-3-1-6(2-4-7)8(14)5-13;/h1-4H,5,13H2;1H
    • InChI Key: NZMDFORULDJBNT-UHFFFAOYSA-N
    • SMILES: Cl.FC(OC1C=CC(C(CN)=O)=CC=1)(F)F

Computed Properties

  • Exact Mass: 255.0273907 g/mol
  • Monoisotopic Mass: 255.0273907 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 222
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.3
  • Molecular Weight: 255.62

2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride Pricemore >>

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Additional information on 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride

Research Briefing on 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride (CAS: 1092390-14-1)

2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride (CAS: 1092390-14-1) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. This briefing consolidates the latest research findings, applications, and potential therapeutic implications associated with this compound, providing a comprehensive overview for professionals in the chemical, biological, and pharmaceutical sectors.

Recent studies have highlighted the role of 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride as a key intermediate in the synthesis of novel pharmacologically active molecules. Its structural features, including the trifluoromethoxy group, contribute to enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug development. Researchers have explored its utility in the design of central nervous system (CNS) targeting agents, particularly in the context of neurological disorders such as depression and anxiety.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with improved efficacy and reduced side effects. The research demonstrated that derivatives of 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride exhibited high affinity for serotonin transporters, suggesting potential applications in next-generation antidepressant therapies. The study also emphasized the compound's favorable pharmacokinetic profile, including good oral absorption and blood-brain barrier penetration.

Another area of active research involves the compound's potential as an anti-inflammatory agent. A recent preclinical investigation, detailed in the European Journal of Pharmacology, revealed that 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride derivatives could modulate NF-κB signaling pathways, thereby reducing pro-inflammatory cytokine production. These findings open new avenues for developing treatments for chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride have been reported. A 2024 patent application describes an optimized catalytic process that improves yield and purity while reducing environmental impact. This development is particularly relevant for industrial-scale pharmaceutical manufacturing, where efficiency and sustainability are critical considerations.

Safety and toxicological assessments of 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride have also progressed. Recent in vitro and in vivo studies indicate a favorable safety profile at therapeutic doses, with no significant hepatotoxicity or cardiotoxicity observed. However, researchers caution that further long-term studies are necessary to fully evaluate potential off-target effects, especially for chronic administration scenarios.

Looking forward, the scientific community anticipates expanded applications of 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride in drug discovery pipelines. Its versatility as a building block for diverse therapeutic agents, combined with its demonstrated biological activity, positions it as a compound of continuing interest. Ongoing research is exploring its potential in oncology, particularly as a component of targeted kinase inhibitors, as well as in infectious disease therapeutics.

This research briefing underscores the multifaceted importance of 2-Amino-1-(4-trifluoromethoxyphenyl)ethanone Hydrochloride in contemporary pharmaceutical research. As investigations progress, this compound is likely to play an increasingly prominent role in the development of innovative therapeutic solutions across multiple disease areas.

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